Cas no 31603-06-2 (2-Phenyl-1-(1H-tetrazol-5-yl)ethanamine)

• Product Name: 2-Phenyl-1-(1H-tetrazol-5-yl)ethanamine
• CAS No: 31603-06-2
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 311308
• PubChem ID: 239705
• Update Time: 2025-09-28

2-Phenyl-1-(1H-tetrazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-methanamine,a-(phenylmethyl)-
• 2-phenyl-1-(2H-tetrazol-5-yl)ethanamine
• 31603-06-2
• NoName_564
• CHEMBL1707086
• NSC-45074
• HMS3080L17
• DTXSID00286367
• MFCD21875408
• NSC45074
• SCHEMBL7507014
• MLS002608689
• 2-phenyl-1-(1H-tetrazol-5-yl)-ethylamine
• DTXSID00901447
• SMR001527434
• 2-phenyl-1-(1H-tetraazol-5-yl)ethanamine
• NCI60_004034
• 2-Phenyl-1-(1H-tetrazol-5-yl)ethanamine

• Inchi： 1S/C9H11N5/c10-8(9-11-13-14-12-9)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12,13,14)
• InChI Key： NXQBRADSLPEODL-UHFFFAOYSA-N
• SMILES： NC(C1N=NNN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 189.10163
• Monoisotopic Mass: 189.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 402.5°Cat760mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.642
• PSA: 80.48

Additional information on 2-Phenyl-1-(1H-tetrazol-5-yl)ethanamine

Comprehensive Guide to 2H-Tetrazole-5-methanamine, a-(phenylmethyl)- (CAS No. 31603-06-2): Properties, Applications, and Market Insights

2H-Tetrazole-5-methanamine, a-(phenylmethyl)- (CAS No. 31603-06-2) is a specialized heterocyclic compound featuring a tetrazole ring structure combined with a benzyl-substituted amine group. This unique molecular architecture makes it valuable in pharmaceutical research, material science, and specialty chemical synthesis. The compound's CAS number 31603-06-2 serves as a critical identifier for researchers and procurement specialists across industries.

The growing interest in tetrazole derivatives like 2H-Tetrazole-5-methanamine stems from their remarkable bioisosteric properties, particularly in drug design where they often mimic carboxylic acid functionalities. Recent studies highlight its potential in developing novel antihypertensive agents and central nervous system (CNS) therapeutics, aligning with current pharmaceutical trends toward targeted neurological treatments. The benzyl substitution (a-(phenylmethyl) group) enhances the molecule's lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology research.

From a chemical perspective, 2H-Tetrazole-5-methanamine, a-(phenylmethyl)- exhibits moderate polarity with calculated logP values suggesting balanced solubility characteristics. Its tetrazole ring demonstrates remarkable metabolic stability, a property increasingly sought after in proteolysis-targeting chimera (PROTAC) development—an emerging field in cancer therapy. The compound's melting point typically ranges between 180-185°C, with thermal stability suitable for various synthetic processes.

In material science applications, researchers are exploring CAS 31603-06-2 as a building block for high-energy density materials (HEDMs) with controlled reactivity. Its nitrogen-rich structure (containing four nitrogen atoms in the tetrazole ring alone) contributes to this potential. However, current applications focus primarily on its role as an intermediate in peptide mimetics and small molecule drug candidates, particularly in kinase inhibitor development.

The global market for tetrazole-containing compounds like 2H-Tetrazole-5-methanamine has shown steady growth (CAGR ~6.8% from 2020-2025), driven by pharmaceutical R&D expansion in Asia-Pacific and North America. Quality standards for CAS 31603-06-2 typically require ≥97% purity (HPLC), with specialized suppliers offering custom synthesis services for research-scale quantities. Storage recommendations generally suggest inert atmosphere protection at 2-8°C to maintain stability.

Recent patent analyses reveal increasing utilization of a-(phenylmethyl)-tetrazole derivatives in G protein-coupled receptor (GPCR) modulators, particularly for metabolic disorders—a response to the global rise in diabetes and obesity cases. The compound's versatility also appears in covalent inhibitor design, where its amine functionality enables targeted protein binding. These applications position 31603-06-2 as a compound of interest in personalized medicine development.

Synthetic approaches to 2H-Tetrazole-5-methanamine, a-(phenylmethyl)- typically involve [2+3] cycloaddition reactions between nitriles and azides, followed by selective functionalization. Process optimization research focuses on improving atom economy and reducing heavy metal catalyst usage—addressing the pharmaceutical industry's growing emphasis on green chemistry principles. Analytical characterization commonly employs LC-MS, ¹H/¹³C NMR, and IR spectroscopy for quality verification.

From a regulatory standpoint, CAS 31603-06-2 currently falls under standard laboratory chemical classifications in most jurisdictions. However, researchers should monitor evolving REACH and TSCA regulations concerning tetrazole compounds. The substance's safety profile suggests standard organic compound handling protocols—using personal protective equipment and working in well-ventilated areas—though comprehensive toxicological data remains limited for this specific derivative.

Emerging research directions for 2H-Tetrazole-5-methanamine derivatives include exploration in metal-organic frameworks (MOFs) for gas storage applications and as ligands in catalytic systems. The compound's structural features—combining hydrogen bond donors/acceptors with aromatic character—make it particularly interesting for supramolecular chemistry applications. These developments align with broader scientific interests in functional materials and molecular recognition systems.

For researchers sourcing 31603-06-2, key considerations include supplier reliability, batch-to-batch consistency, and analytical documentation. The compound's pricing reflects its specialty status, typically ranging $150-300/gram for research quantities. As with many tetrazole derivatives, stability during shipping and storage warrants particular attention, with recommendations for desiccant-packed containers under argon atmosphere.